N-[2-(acetylamino)phenyl]-2-(4-chloro-3,5-dimethylphenoxy)acetamide

• IUPAC Name: N-(2-acetamidophenyl)-2-(4-chloro-3,5-dimethylphenoxy)acetamide
• InChI: InChI=1S/C18H19ClN2O3/c1-11-8-14(9-12(2)18(11)19)24-10-17(23)21-16-7-5-4-6-15(16)20-13(3)22/h4-9H,10H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key: FDGICOQYYIGAPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Cl)C)OCC(=O)NC2=CC=CC=C2NC(=O)C
• Molecular Formula: C18H19ClN2O3
• Molecular Weight: 346.8 g/mol

Description

N-[2-(acetylamino)phenyl]-2-(4-chloro-3,5-dimethylphenoxy)acetamide, also known as ACPA, is a chemical compound that has been studied for its potential applications in scientific research. ACPA is a selective agonist of the cannabinoid receptor type 1 (CB1) and has been shown to have a range of effects on the body and brain. In

Scientific Research Applications

N-[2-(acetylamino)phenyl]-2-(4-chloro-3,5-dimethylphenoxy)acetamide has been studied for its potential applications in a range of scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. N-[2-(acetylamino)phenyl]-2-(4-chloro-3,5-dimethylphenoxy)acetamide is a selective agonist of the CB1 receptor, which is found in the brain and nervous system and plays a role in a range of physiological processes, including pain perception, appetite, and mood regulation. N-[2-(acetylamino)phenyl]-2-(4-chloro-3,5-dimethylphenoxy)acetamide has been shown to have analgesic, anxiolytic, and antidepressant effects in animal models, and has also been studied for its potential applications in the treatment of addiction and neurodegenerative diseases.

Mechanism of Action

N-[2-(acetylamino)phenyl]-2-(4-chloro-3,5-dimethylphenoxy)acetamide binds selectively to the CB1 receptor, which is a G protein-coupled receptor that is coupled to the intracellular signaling pathway. When N-[2-(acetylamino)phenyl]-2-(4-chloro-3,5-dimethylphenoxy)acetamide binds to the CB1 receptor, it activates the G protein and triggers a cascade of intracellular signaling events that ultimately lead to changes in neuronal activity and neurotransmitter release. N-[2-(acetylamino)phenyl]-2-(4-chloro-3,5-dimethylphenoxy)acetamide has been shown to modulate the release of a range of neurotransmitters, including dopamine, glutamate, and GABA, and has been implicated in the regulation of synaptic plasticity and neurogenesis.
Biochemical and Physiological Effects:
N-[2-(acetylamino)phenyl]-2-(4-chloro-3,5-dimethylphenoxy)acetamide has a range of biochemical and physiological effects on the body and brain. N-[2-(acetylamino)phenyl]-2-(4-chloro-3,5-dimethylphenoxy)acetamide has been shown to have analgesic effects in animal models of pain, and has been studied for its potential applications in the treatment of chronic pain conditions. N-[2-(acetylamino)phenyl]-2-(4-chloro-3,5-dimethylphenoxy)acetamide has also been shown to have anxiolytic and antidepressant effects, and has been studied for its potential applications in the treatment of anxiety and depression. N-[2-(acetylamino)phenyl]-2-(4-chloro-3,5-dimethylphenoxy)acetamide has been implicated in the regulation of appetite and energy balance, and has been studied for its potential applications in the treatment of obesity and metabolic disorders.

Advantages and Limitations for Lab Experiments

N-[2-(acetylamino)phenyl]-2-(4-chloro-3,5-dimethylphenoxy)acetamide has several advantages for use in lab experiments, including its selectivity for the CB1 receptor and its ability to cross the blood-brain barrier. N-[2-(acetylamino)phenyl]-2-(4-chloro-3,5-dimethylphenoxy)acetamide has been used extensively in animal models to study the role of the CB1 receptor in a range of physiological processes, and has been shown to have a range of effects on neuronal activity and neurotransmitter release. However, N-[2-(acetylamino)phenyl]-2-(4-chloro-3,5-dimethylphenoxy)acetamide also has several limitations for use in lab experiments, including its potential for off-target effects and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on N-[2-(acetylamino)phenyl]-2-(4-chloro-3,5-dimethylphenoxy)acetamide, including the development of more selective and potent CB1 receptor agonists, the investigation of the role of the CB1 receptor in neurodegenerative diseases, and the development of novel therapeutic approaches for the treatment of chronic pain, anxiety, and depression. Additionally, there is a need for further research on the safety and efficacy of N-[2-(acetylamino)phenyl]-2-(4-chloro-3,5-dimethylphenoxy)acetamide in human subjects, and for the development of new methods for the delivery and administration of N-[2-(acetylamino)phenyl]-2-(4-chloro-3,5-dimethylphenoxy)acetamide in clinical settings.

Synthesis Methods

N-[2-(acetylamino)phenyl]-2-(4-chloro-3,5-dimethylphenoxy)acetamide can be synthesized using a variety of methods, including the reaction of 2-(4-chloro-3,5-dimethylphenoxy)acetic acid with N-(2-aminoethyl)acetamide in the presence of a coupling agent such as N-ethyl-N'-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). This reaction produces N-[2-(acetylamino)phenyl]-2-(4-chloro-3,5-dimethylphenoxy)acetamide as a white powder with a melting point of 170-175°C.